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Compound of Interest

Compound Name: 2-Hydroxycyclohexan-1-one

Cat. No.: B1217906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxycyclohexan-1-one, also known as Adipoin, is a secondary alpha-hydroxy ketone.[1]

This bifunctional organic compound is a valuable intermediate in various synthetic pathways,

owing to the reactivity of its hydroxyl and ketone functional groups.[1] Its structural framework

makes it a key precursor in the synthesis of a range of molecules, from fine chemicals to

pharmacologically active agents.[1] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis methodologies, and its role in organic synthesis.

Chemical and Physical Properties
The fundamental properties of 2-Hydroxycyclohexan-1-one are summarized below. It is

important to note that this compound can exist as a dimer.[1]

Table 1: Identifiers and Basic Properties
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Property Value Source(s)

IUPAC Name 2-hydroxycyclohexan-1-one [1]

CAS Number 533-60-8 [1]

Synonyms

Adipoin, 2-

Hydroxycyclohexanone, 2-

Hydroxy-1-cyclohexanone

[1]

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

InChI
InChI=1S/C6H10O2/c7-5-3-1-

2-4-6(5)8/h5,7H,1-4H2
[1]

InChIKey
ODZTXUXIYGJLMC-

UHFFFAOYSA-N
[1]

SMILES C1CCC(=O)C(C1)O [1]

Table 2: Physical and Chemical Data
Property Value Unit Source(s)

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-235.32 kJ/mol [2]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-402.78 kJ/mol [2]

Kovats Retention

Index (Standard non-

polar)

955, 971 [1]

Kovats Retention

Index (Standard polar)
1643 [1]

Synthesis Methodologies
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Several synthetic routes to 2-Hydroxycyclohexan-1-one have been established, primarily

involving oxidation or halogenation followed by hydrolysis.

Oxidative Strategies
Oxidative methods offer direct pathways to 2-Hydroxycyclohexan-1-one from various

precursors.

Peroxide-Mediated Oxidation: A notable method involves the oxidation of cyclohexanone

using a 30% aqueous solution of hydrogen peroxide (H₂O₂). This reaction is catalyzed by

sodium tungstate (Na₂WO₄·2H₂O) and proceeds under mild conditions (50–70°C) in water or

acetic acid, yielding the product in 50–65% yields. This approach is advantageous due to its

avoidance of heavy metals.[1]

Halogenation and Hydrolysis
A common route to 2-hydroxy-cyclohexanone involves the hydrolysis of a 2-halo-

cyclohexanone precursor.

Bromination and Hydrolysis: This process involves the bromination of cyclohexanone in an

aqueous or aqueous-organic medium at a temperature up to 50°C and a pH between 0 and

4. The resulting 2-bromo-cyclohexanone is then hydrolyzed without intermediate isolation

using an alkaline compound at a pH above 7.5 and a temperature of up to 100°C.[3]

Experimental Protocols and Workflows
While detailed, step-by-step protocols are often proprietary, the following represents a

generalized workflow for the synthesis of 2-Hydroxycyclohexan-1-one via bromination and

subsequent hydrolysis, based on established chemical principles.
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General Experimental Workflow for 2-Hydroxycyclohexan-1-one Synthesis

Step 1: Bromination

Step 2: Hydrolysis

Step 3: Workup and Purification

Mix Cyclohexanone in
 an aqueous medium

Adjust pH to 0-4

Introduce Brominating Agent
 (e.g., Halogenate salt and Bromine)

Maintain temperature
 below 50°C

Add Alkaline Compound
 to the reaction mixture

Proceed without
 intermediate isolation

Adjust pH to >7.5

Heat to 25-80°C

Cool the reaction mixture

Extraction with
 an organic solvent

Washing and Drying

Solvent Removal

Purification (e.g., Distillation)

M

Final Product:
 2-Hydroxycyclohexan-1-one

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Hydroxycyclohexan-1-one.
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Reactivity and Role as a Synthetic Intermediate
2-Hydroxycyclohexan-1-one is a versatile precursor in organic synthesis. Its bifunctional

nature allows for a variety of chemical transformations, making it a valuable building block for

more complex molecules.[1]

Key applications include:

Production of Pyrocatechol: It serves as a precursor in the synthesis of pyrocatechol and its

derivatives.[1]

Synthesis of Tetrahydrocarbazole Derivatives: The compound is a key intermediate in the

synthesis of tetrahydrocarbazoles, which are precursors for substituted carbazoles.[1]

Precursor for Ketamine Analogs: Derivatives of 2-Hydroxycyclohexan-1-one are important

intermediates in the synthesis of anesthetic compounds like ketamine analogs.[1]

The following diagram illustrates its central role as a synthetic intermediate.

Role of 2-Hydroxycyclohexan-1-one as a Synthetic Intermediate

Synthetic Products

2-Hydroxycyclohexan-1-one

Pyrocatechol
 and Derivatives

Precursor for

Tetrahydrocarbazole
 Derivatives

Key Intermediate for

Ketamine Analogs

Intermediate for

Click to download full resolution via product page

Caption: Role as a versatile synthetic intermediate.

Biological Activity and Signaling Pathways
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Currently, there is limited information available in the public domain regarding the specific

involvement of 2-Hydroxycyclohexan-1-one in cellular signaling pathways. Its primary

described biological role is as a substrate for the enzyme 2-hydroxycyclohexanone 2-

monooxygenase. This enzyme catalyzes the oxidation of 2-hydroxycyclohexan-1-one to 6-

hydroxyhexan-6-olide in the presence of NADPH and oxygen.

Safety and Handling
2-Hydroxycyclohexan-1-one is classified as a flammable solid that causes skin and serious

eye irritation. It may also cause respiratory irritation.[1][4]

Table 3: GHS Hazard Information
Hazard Statement Code Description Source(s)

Flammable solids H228 Flammable solid [1][4]

Skin

corrosion/irritation
H315 Causes skin irritation [1][4]

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[1][4]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335
May cause respiratory

irritation
[1][4]

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as gloves and safety glasses. It should

be stored in a cool, dry, and well-ventilated area away from sources of ignition.[5]

Spectroscopic Data
While comprehensive spectral data is not readily available in public databases, references to

GC-MS, NMR, and FTIR spectra exist, indicating that standard analytical techniques are

applicable for the characterization of this compound.[6]

Conclusion
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2-Hydroxycyclohexan-1-one (CAS 533-60-8) is a fundamentally important alpha-hydroxy

ketone with significant applications as a synthetic intermediate. Its established synthesis routes

and versatile reactivity make it a valuable compound for researchers in organic chemistry and

drug development. Further investigation into its biological activities and potential roles in

signaling pathways could unveil new applications for this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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